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Introduction
The accurate quantification of nitrite (NO₂⁻) is crucial in various fields, including environmental

monitoring, food chemistry, and biomedical research. Nitrite levels in water and food are

regulated due to potential health concerns, while in biological systems, nitrite is a key indicator

of nitric oxide (NO) metabolism, a critical signaling molecule. This application note describes a

spectrophotometric method for the determination of nitrite based on a modification of the

Griess reaction, utilizing 3,5-Diaminophenol as a novel coupling agent.

Principle
This method is based on a two-step diazotization-coupling reaction. In the first step, nitrite

reacts with a primary aromatic amine, such as sulfanilamide, in an acidic medium to form a

stable diazonium salt. In the second step, this diazonium salt is coupled with 3,5-
Diaminophenol to form a colored azo dye. The intensity of the color produced is directly

proportional to the nitrite concentration and can be measured spectrophotometrically. A study

on the synthesis of a related azo dye using 3-aminophenol suggests a maximum absorbance

(λmax) around 435 nm, though the optimal wavelength should be determined experimentally in

the reaction medium.[1]
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Chemical Reaction Pathway
The reaction proceeds in two main stages:

Diazotization: Nitrite is converted to nitrous acid (HNO₂) in an acidic solution. Nitrous acid

then reacts with an aromatic amine (e.g., sulfanilamide) to form a diazonium salt.

Azo Coupling: The diazonium salt acts as an electrophile and couples with the electron-rich

3,5-Diaminophenol to form a stable and colored azo dye.

Caption: Chemical reaction pathway for the determination of nitrite.

Experimental Protocols
Reagents and Materials

Nitrite Stock Solution (1000 mg/L): Dissolve 0.150 g of sodium nitrite (NaNO₂) in 100 mL of

deionized water. Store at 4°C.

Nitrite Standard Solutions: Prepare fresh daily by diluting the stock solution with deionized

water to obtain concentrations ranging from 0.1 to 10 mg/L.

Sulfanilamide Solution (1% w/v): Dissolve 1 g of sulfanilamide in 100 mL of 20% (v/v)

hydrochloric acid. This solution is stable for several weeks when stored in a dark bottle at

room temperature.

3,5-Diaminophenol Solution (0.1% w/v): Dissolve 0.1 g of 3,5-Diaminophenol
dihydrochloride in 100 mL of deionized water. Prepare this solution fresh daily.

Spectrophotometer

Volumetric flasks and pipettes

Test tubes or 96-well microplate

Construction of the Calibration Curve
Pipette 1.0 mL of each nitrite standard solution into a series of labeled test tubes.
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Add 0.5 mL of the sulfanilamide solution to each tube and mix well.

Allow the reaction to proceed for 5 minutes at room temperature to ensure complete

diazotization.

Add 0.5 mL of the 3,5-Diaminophenol solution to each tube and mix thoroughly.

Let the color develop for 20 minutes at room temperature.

Measure the absorbance of each solution at the predetermined wavelength of maximum

absorbance (λmax). A preliminary scan between 400 nm and 500 nm is recommended to

determine the precise λmax for the formed azo dye in the aqueous matrix.

Plot a graph of absorbance versus nitrite concentration.

Sample Analysis
Prepare the sample by filtering or centrifugation if it contains suspended particles.

Pipette 1.0 mL of the sample into a test tube.

Follow steps 2-6 as described in the calibration curve protocol.

Determine the nitrite concentration in the sample from the calibration curve.

Experimental Workflow
Caption: Experimental workflow for nitrite determination.

Data Presentation
Table 1: Hypothetical Calibration Curve Data
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Nitrite Concentration (mg/L) Absorbance at λmax (AU)

0.0 (Blank) 0.005

0.5 0.125

1.0 0.250

2.5 0.625

5.0 1.250

7.5 1.875

10.0 2.500

Table 2: Representative Method Performance
Parameters

Parameter Value

Wavelength of Max. Absorbance (λmax) ~435 nm (to be confirmed)

Linearity Range 0.1 - 10.0 mg/L

Correlation Coefficient (R²) > 0.995

Limit of Detection (LOD) ~0.05 mg/L

Limit of Quantitation (LOQ) ~0.15 mg/L

Molar Absorptivity (ε) To be determined

Note: The data presented in Tables 1 and 2 are hypothetical and serve as an example of

expected results. These parameters should be experimentally determined for method

validation.

Discussion
The use of 3,5-Diaminophenol as a coupling agent in a Griess-type reaction offers a potential

alternative for the spectrophotometric determination of nitrite. The presence of two amino

groups on the phenol ring may enhance the electron-donating properties and reactivity of the
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molecule, potentially leading to a sensitive assay. It is essential to validate this proposed

method by determining the optimal reaction conditions, including pH, reagent concentrations,

and incubation times, and to assess its performance in terms of linearity, sensitivity, precision,

and accuracy. Potential interferences from other substances commonly found in the samples of

interest should also be investigated.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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